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Compound of Interest

Compound Name: Ldha-IN-5

Cat. No.: B15143159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of

Ldha-IN-5 for use in cell culture experiments. Ldha-IN-5 is a novel and potent dual inhibitor of

Glycolate Oxidase (GO) and Lactate Dehydrogenase A (LDHA), identified as a potential

therapeutic agent for primary hyperoxaluria.[1] This document outlines the necessary steps for

preparing stock solutions and working concentrations for in vitro assays, along with a summary

of its relevant physicochemical properties and a diagram of the LDHA signaling pathway.

Physicochemical Properties and Solubility
A summary of the key quantitative data for Ldha-IN-5 is presented in the table below. This

information is essential for accurate preparation of solutions for experimental use.

Property Value Source

Molecular Weight 655.70 g/mol [1]

Formula C₂₇H₂₂FN₇O₆S₃ [2]

CAS Number 2776148-90-2 [2][3]

Appearance Solid

Solubility Soluble in DMSO
Inferred from related

compounds
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Experimental Protocols
Preparation of Ldha-IN-5 Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of Ldha-IN-5 in Dimethyl

Sulfoxide (DMSO). It is crucial to use anhydrous, cell culture grade DMSO to ensure the

stability of the compound and the viability of the cells.

Materials:

Ldha-IN-5 powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free 1.5 mL microcentrifuge tubes

Calibrated analytical balance

Calibrated pipettes

Vortex mixer

Procedure:

Determine the mass of Ldha-IN-5 to weigh:

Use the following formula to calculate the required mass for your desired volume of 10 mM

stock solution:

Mass (mg) = 10 mM * Volume (L) * 655.70 g/mol

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 0.001 L * 655.70 g/mol = 6.557 mg

Weigh the Ldha-IN-5 powder:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.
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Carefully weigh the calculated mass of Ldha-IN-5 powder directly into the tared tube.

Dissolve the powder in DMSO:

Add the corresponding volume of anhydrous DMSO to the microcentrifuge tube containing

the Ldha-IN-5 powder.

For the example above, add 1 mL of DMSO.

Ensure complete dissolution:

Close the tube tightly and vortex the solution for 1-2 minutes until the Ldha-IN-5 powder is

completely dissolved.

Visually inspect the solution to ensure there are no visible particles. If necessary, gentle

warming in a 37°C water bath can aid dissolution.

Storage of Stock Solution:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C, protected from light. Properly stored, the DMSO stock

solution should be stable for several months.

Preparation of Working Solutions for Cell Culture
This protocol outlines the dilution of the 10 mM Ldha-IN-5 stock solution to the desired final

concentration in cell culture medium. It is critical to maintain a final DMSO concentration of less

than 0.1% (v/v) in the cell culture to avoid solvent-induced cytotoxicity.

Materials:

10 mM Ldha-IN-5 stock solution in DMSO

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or multi-well plates
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Procedure:

Thaw the stock solution:

Thaw a single aliquot of the 10 mM Ldha-IN-5 stock solution at room temperature.

Calculate the required volume of stock solution:

Use the following formula to determine the volume of the 10 mM stock solution needed to

achieve your desired final concentration:

Volume of stock (µL) = (Final concentration (µM) * Final volume (mL)) / 10

For example, to prepare 2 mL of cell culture medium with a final Ldha-IN-5 concentration

of 10 µM:

Volume of stock (µL) = (10 µM * 2 mL) / 10 = 2 µL

Prepare the working solution:

Add the calculated volume of the 10 mM Ldha-IN-5 stock solution to the pre-warmed cell

culture medium.

For the example above, add 2 µL of the 10 mM stock to 2 mL of medium. This results in a

final DMSO concentration of 0.1%.

Mix and apply to cells:

Gently mix the medium containing Ldha-IN-5 by pipetting up and down.

Immediately add the working solution to your cell cultures.

Vehicle Control:

It is essential to include a vehicle control in your experiments. This control should contain

the same final concentration of DMSO as the Ldha-IN-5 treated samples. For the example

above, the vehicle control would be cells treated with medium containing 0.1% DMSO.
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Visualizing Experimental Workflow and Signaling
Pathway
To further aid researchers, the following diagrams illustrate the experimental workflow for

preparing Ldha-IN-5 and the signaling pathway in which it acts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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